Cas no 180091-34-3 (2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine)

• Product Name: 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine
• CAS No: 180091-34-3
• MF: C₉H₃Cl₄F₃O₂
• MW: 341.926129579544
• MDL: MFCD24842614
• CID: 2846714
• Update Time: 2025-10-05

2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine
• 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxin

• MDL： MFCD24842614
• Inchi： 1S/C9H3Cl4F3O2/c10-7(11,12)4-1-2-5-6(3-4)18-9(15,16)8(13,14)17-5/h1-3H
• InChI Key： GXUAHBYFHCLRCQ-UHFFFAOYSA-N
• SMILES： ClC1(C(OC2C=C(C(Cl)(Cl)Cl)C=CC=2O1)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 338
• XLogP3: 5
• Topological Polar Surface Area: 18.5

Additional information on 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine

Comprehensive Overview of 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine (CAS No. 180091-34-3)

2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine (CAS No. 180091-34-3) is a specialized organic compound with a unique molecular structure that combines halogenated elements, making it a subject of interest in various industrial and research applications. This compound belongs to the benzodioxine family, characterized by its fused benzene and dioxine rings, which are further substituted with chloro and trifluoromethyl groups. The presence of multiple halogen atoms enhances its reactivity and potential utility in synthetic chemistry.

The chemical formula of 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine reflects its complex structure, which includes chlorine and fluorine atoms strategically positioned to influence its physical and chemical properties. Researchers and industry professionals often explore such halogenated benzodioxines for their potential in creating advanced materials, pharmaceuticals, and agrochemicals. The compound's stability under various conditions makes it a valuable intermediate in organic synthesis.

One of the key features of CAS No. 180091-34-3 is its potential application in the development of novel fluorinated compounds. Fluorinated molecules are increasingly sought after in the pharmaceutical industry due to their ability to improve drug bioavailability and metabolic stability. The trifluoromethyl group in this compound is particularly noteworthy, as it is a common motif in modern medicinal chemistry. Additionally, the presence of chlorine atoms offers further opportunities for derivatization, enabling the creation of diverse chemical libraries for screening purposes.

In the field of material science, 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine has been investigated for its potential use in the synthesis of high-performance polymers and coatings. The halogen-rich structure contributes to flame retardancy and thermal stability, which are critical properties for materials used in electronics, aerospace, and automotive industries. Researchers are also exploring its role in the development of liquid crystals and other advanced functional materials.

Environmental and safety considerations are paramount when working with halogenated compounds like CAS No. 180091-34-3. Proper handling, storage, and disposal protocols must be followed to minimize any potential risks. Regulatory agencies worldwide have established guidelines for the use of such chemicals, ensuring that their applications align with sustainable and eco-friendly practices. The compound's biodegradability and environmental impact are areas of ongoing research, particularly in light of increasing global focus on green chemistry.

The market for halogenated benzodioxines is evolving, driven by demand from the pharmaceutical and specialty chemicals sectors. Innovations in synthetic methodologies have made compounds like 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine more accessible, enabling broader exploration of their applications. Suppliers and manufacturers are continually optimizing production processes to meet the needs of researchers and industrial users, ensuring consistent quality and availability.

For researchers interested in the spectroscopic characterization of CAS No. 180091-34-3, techniques such as NMR, IR, and mass spectrometry are commonly employed to confirm its structure and purity. These analytical methods are essential for quality control and for verifying the compound's identity in various applications. The compound's unique spectral signatures can also aid in the identification of related derivatives and metabolites in complex mixtures.

In summary, 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-(trichloromethyl)-1,4-benzodioxine (CAS No. 180091-34-3) is a versatile and valuable compound with significant potential in multiple scientific and industrial domains. Its halogen-rich structure, combined with its reactivity and stability, makes it a promising candidate for further research and development. As the scientific community continues to explore its applications, this compound is likely to play an increasingly important role in advancing technology and innovation.